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Compound of Interest

Compound Name: 2-(3-Chlorophenyl)azetidine

Cat. No.: B15147434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the initial characterization of the

biological activities of 2-(3-Chlorophenyl)azetidine. The following protocols detail

experimental designs for investigating its potential as a GABA uptake inhibitor, a cytotoxic

agent against breast cancer cell lines, and an antibacterial agent.

Inhibition of Gamma-Aminobutyric Acid (GABA)
Uptake
Azetidine derivatives have been shown to interact with GABA transporters. This section

outlines a protocol to assess the inhibitory activity of 2-(3-Chlorophenyl)azetidine on the

human GABA transporter 1 (GAT-1).

Signaling Pathway of GAT-1
The GABA transporter 1 (GAT-1) is a sodium- and chloride-dependent transporter responsible

for the reuptake of GABA from the synaptic cleft into presynaptic neurons and surrounding glial

cells.[1] This process terminates GABAergic neurotransmission and helps maintain low

extracellular GABA levels. The transport cycle of GAT-1 involves the binding of two sodium ions

and one chloride ion to the transporter, which increases its affinity for GABA.[1][2] Upon GABA

binding, the transporter undergoes a conformational change, translocating the ions and GABA

across the cell membrane.
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Seed Breast Cancer Cells
(MCF-7 & MDA-MB-231)

Treat with 2-(3-Chlorophenyl)azetidine
(Varying Concentrations)

Incubate for 72 hours

Add MTT Reagent

Incubate for 4 hours
(Formazan Crystal Formation)

Add Solubilizing Agent (DMSO)

Measure Absorbance at 570 nm

Calculate Cell Viability & IC₅₀
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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